4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide

• IUPAC Name: 4-methoxy-N-[(6-methylpyridin-2-yl)carbamoyl]benzamide
• InChI: InChI=1S/C15H15N3O3/c1-10-4-3-5-13(16-10)17-15(20)18-14(19)11-6-8-12(21-2)9-7-11/h3-9H,1-2H3,(H2,16,17,18,19,20)
• InChI Key: RJGCZPGGNZTQDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)NC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide, also known as MPAB, is a chemical compound that has been widely studied for its potential applications in the field of neuroscience. MPAB is a selective positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5), which has been implicated in a range of neurological disorders, including schizophrenia, depression, and addiction. In

Mechanism of Action

4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide acts as a positive allosteric modulator of mGluR5, which is a G protein-coupled receptor that is involved in the regulation of synaptic plasticity and neurotransmitter release. By binding to a specific site on the receptor, 4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide enhances the activity of mGluR5, leading to increased signaling and neurotransmitter release. This, in turn, can lead to improved cognitive function, reduced drug-seeking behavior, and other beneficial effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide are complex and multifaceted. Studies have shown that 4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide can improve cognitive function, reduce drug-seeking behavior, and improve mood in animal models. Additionally, 4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide has been shown to modulate the activity of several neurotransmitters, including dopamine, glutamate, and serotonin. These effects are thought to underlie the therapeutic potential of 4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide for a range of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide for lab experiments is its selectivity for mGluR5. This allows researchers to study the specific effects of mGluR5 modulation without affecting other receptors or neurotransmitter systems. Additionally, 4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide has been shown to have a good safety profile, with few side effects reported in animal models. However, one limitation of 4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide is its relatively short half-life, which can make it difficult to maintain a consistent level of 4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide in the body over time.

Future Directions

There are several future directions for research on 4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide. One area of focus is the development of more potent and selective mGluR5 modulators, which could lead to improved therapeutic outcomes for neurological disorders. Additionally, there is a need for more studies on the long-term effects of 4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide, particularly in humans. Finally, there is a growing interest in the potential applications of 4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide for the treatment of other disorders, such as autism spectrum disorder and traumatic brain injury.

Scientific Research Applications

4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide has been extensively studied for its potential applications in the treatment of neurological disorders. Studies have shown that 4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide can improve cognitive function in animal models of schizophrenia and Alzheimer's disease. Additionally, 4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide has been shown to reduce drug-seeking behavior in animal models of addiction, making it a promising candidate for the treatment of substance abuse disorders. 4-methoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonyl}benzamide has also been studied for its potential applications in the treatment of depression, anxiety, and other mood disorders.